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Tris(2-butyloxyethyl)phosphate-

d27

Cat. No.: B12375665 Get Quote

For researchers and professionals in drug development and other scientific fields utilizing

isotopic labeling, understanding the precise molecular weight of deuterated compounds is

paramount. This guide provides a focused examination of the molecular weight of deuterated

Tris(2-butoxyethyl) phosphate (TBEP), a compound relevant in various industrial and research

applications.

Understanding the Base Compound: TBEP
Tris(2-butoxyethyl) phosphate, commonly known as TBEP, is an organophosphate compound

with the chemical formula C18H39O7P.[1][2] Its standard molecular weight is approximately

398.47 g/mol .[3][4] This value is the sum of the atomic weights of all atoms in the molecule: 18

carbon atoms, 39 hydrogen atoms, 7 oxygen atoms, and one phosphorus atom.

The Impact of Deuteration on Molecular Weight
Deuteration is the process of replacing hydrogen atoms (¹H) with their heavier isotope,

deuterium (²H or D). Deuterium has an atomic weight of approximately 2.014 g/mol , in contrast

to hydrogen's atomic weight of about 1.008 g/mol .[5][6][7] This substantial difference in mass

significantly increases the overall molecular weight of the deuterated compound.
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To determine the molecular weight of fully deuterated TBEP (TBEP-d39), where all 39

hydrogen atoms are replaced by deuterium atoms, the following calculation is performed:

Calculate the mass of hydrogen in standard TBEP: 39 (number of H atoms) × 1.008 g/mol

(atomic weight of H) = 39.312 g/mol

Calculate the mass of deuterium in TBEP-d39: 39 (number of D atoms) × 2.014 g/mol

(atomic weight of D) = 78.546 g/mol

Calculate the molecular weight of the non-hydrogen portion of TBEP: 398.47 g/mol

(molecular weight of TBEP) - 39.312 g/mol (mass of H) = 359.158 g/mol

Calculate the final molecular weight of TBEP-d39: 359.158 g/mol (non-hydrogen portion) +

78.546 g/mol (mass of D) = 437.704 g/mol

Summary of Molecular Weights

Compound Chemical Formula
Number of
Hydrogen/Deuteriu
m Atoms

Molecular Weight (
g/mol )

Standard TBEP C18H39O7P 39 (H) ~398.47[3][4]

Fully Deuterated

TBEP (TBEP-d39)
C18D39O7P 39 (D) ~437.704

Logical Relationship of Deuteration
The process of calculating the molecular weight of a deuterated compound follows a clear

logical progression. This can be visualized as follows:
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Identify Molecular Formula of Standard Compound (TBEP)
C18H39O7P

Determine Molecular Weight of Standard Compound
~398.47 g/mol

Identify Number of Hydrogen Atoms
39

Subtract Hydrogen Mass from Total Molecular Weight
398.47 - 39.312 = 359.158 g/mol

Calculate Mass Contribution of Hydrogen
39 * 1.008 = 39.312 g/mol

Calculate Mass Contribution of Deuterium
39 * 2.014 = 78.546 g/mol

Determine Atomic Weight of Hydrogen (¹H)
~1.008 g/mol

Determine Atomic Weight of Deuterium (²H)
~2.014 g/mol

Add Deuterium Mass to Non-Hydrogen Mass
359.158 + 78.546 = 437.704 g/mol

Final Molecular Weight of Deuterated TBEP (TBEP-d39)

Click to download full resolution via product page

Caption: Calculation workflow for the molecular weight of deuterated TBEP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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